3,4-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
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Overview
Description
The compound is a complex organic molecule with multiple functional groups, including methoxy groups and a pyrazole ring. It’s likely that this compound has some interesting chemical properties due to its structure .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of the methoxy groups and the pyrazole ring suggest that this compound may have interesting reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For this compound, the presence of the methoxy groups and the pyrazole ring would likely influence its properties .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Heterocyclic Compounds : Compounds with dimethoxy and methoxyphenyl groups have been synthesized as part of a study exploring anti-inflammatory and analgesic agents. These compounds, including derivatives of benzodifuranyl and thiazolopyrimidines, show potential as COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Crystal Structure Communications : The structural elucidation of compounds like methyl 2-benzamido-4-(3,4-dimethoxyphenyl)-5-methylbenzoate through crystallography provides insights into their chemical behavior and potential applications in designing novel therapeutic agents (Kranjc et al., 2011).
Pharmacological Potential
Antimicrobial and Anticonvulsant Activities : Derivatives of dimethoxyphenyl compounds have been evaluated for their antimicrobial properties and anticonvulsant activities, suggesting a potential application in treating infections and seizures (Ahsan et al., 2013).
Antidopaminergic Properties : Research into compounds with bromo, dimethoxy, and methoxyphenyl groups has explored their antidopaminergic properties, contributing to the development of atypical antipsychotic medications. This indicates the therapeutic relevance of such compounds in managing psychiatric disorders (Högberg et al., 1990).
Chemical Synthesis and Characterization
- Practical Synthesis of CCR5 Antagonists : The synthesis of complex molecules involving dimethoxyphenyl and related functional groups has implications for developing orally active CCR5 antagonists, highlighting the role of such compounds in advancing HIV treatment options (Ikemoto et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3,4-dimethoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S/c1-26-15-7-5-14(6-8-15)24-20(16-11-29-12-17(16)23-24)22-21(25)13-4-9-18(27-2)19(10-13)28-3/h4-10H,11-12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMJMDQNSWYZVRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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